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Compound of Interest

2-(4-
Compound Name:
Bromophenyl)ethanethioamide

Cat. No. B133593

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and suppliers
of the chemical compound 2-(4-Bromophenyl)ethanethioamide, identified by CAS number
147111-30-6. This document is intended to serve as a foundational resource for professionals
in research and development who may be considering this molecule for their work.

Core Properties

The fundamental chemical and physical properties of 2-(4-Bromophenyl)ethanethioamide
are summarized below. These details are essential for experimental design, safety

assessment, and data interpretation.
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Property Value Source

CAS Number 147111-30-6 [11121[31[4]
2-(4-

IUPAC Name ) ) [3]
bromophenyl)ethanethioamide
2-(4-

Synonyms [31[5]

Bromophenyl)thioacetamide

Molecular Formula C8H8BINS [4]
Molecular Weight 230.13 g/mol [3]
Physical Form White solid [3]

Purity

Typically 295%

[6]

Storage Temperature

Room temperature

[3]4]

InChl Key

YAXPTWNWOBQNPG-
UHFFFAOYSA-N

[3]

Safety and Handling

Safety is paramount when working with any chemical compound. The following table

summarizes the key safety information for 2-(4-Bromophenyl)ethanethioamide, based on
available Safety Data Sheets (SDS).
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Safety Aspect Information Source
GHS Pictograms GHSO07 (Exclamation mark) [3]
Signal Word Warning [3]

H302+H312+H332: Harmful if
swallowed, in contact with skin
or if inhaled. H315: Causes

Hazard Statements skin irritation. H319: Causes [3]
serious eye irritation. H335:
May cause respiratory

irritation.

P261: Avoid breathing dust.
P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P302+P352: IF ON SKIN:

] Wash with plenty of water.

Precautionary Statements [3]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Experimental Protocols and Applications

A thorough review of scientific literature and public databases reveals a notable absence of
published experimental protocols or detailed applications for 2-(4-
Bromophenyl)ethanethioamide (CAS 147111-30-6). There are no specific signaling
pathways or mechanisms of action associated with this compound in the available literature.
This suggests that it is likely a novel or largely uncharacterized research chemical.

For scientists and researchers encountering such a compound, a generalized workflow is
essential for its initial characterization and safety assessment. The following diagrams illustrate
logical workflows for these processes.
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Generalized Workflow for Novel Compound Characterization
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Caption: A generalized experimental workflow for the initial characterization of a novel research

chemical.
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Logical Workflow for Chemical Safety Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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